Cas no 83150-76-9 (Octreotide)

Octreotide acetate is mainly suitable for acromegaly and some digestive tract carcinoids \ neuroendocrine tumors requiring long-term administration. Shanghai Baiji, a major domestic manufacturer< Br>

Octreotide structure

Product Name:Octreotide

CAS No:83150-76-9

Molecular Formula:C₄₉H₆₆N₁₀O₁₀S₂

Molecular Weight:1019.2393488884

MDL:MFCD00871400

CID:60545

PubChem ID:165412376

Octreotide Properties

Names and Identifiers

- Octreotide acetate
- L-cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl) propyl)-cyclic (2-&gt
- 7)-disulfide, (R-(R*,R*))
- Sandostatin
- Sms 201-995
- (4R,7S,10S,13R,16S,19R)-13-((1H-Indol-3-yl)methyl)-19-((R)-2-amino-3-phenylpropanamido)-10-(4-aminobutyl)-16-benzyl-N-(1,3-dihydroxybutan-2-yl)-7-((R)-1-hydrox
- Octreotide
- ctreotide
- DARAMONOL
- D-Phe-Cys(1)-Phe-D-Trp-Lys-Thr-Cys(1)-N-[(1R,2R)-1-(Hydroxymethyl)-2-hydroxypropyl]-NH2
- H-D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-L-threoninol acetate salt (Disulfide bond)
- Longastatin
- Ocetreotide,Acetate
- OCTREOTIDE ACETATE (GMP)
- Octreotode Acetate
- OXTREOTIDE
- Phe-c(Cys-Phe-Trp-Lys-Thr-Cys)-CH(CH2OH)-CH(OH)-CH3
- Sandostatin<*>
- [R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2->7)-disulfide
- 7)-disulfide
- 1,2-Dithia-5,8,11,14,17-pentaazacycloeicosane, cyclic peptide deriv. (ZCI)
- L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxymethyl)propyl]-, cyclic (2→7)-disulfide, [R-(R*,R*)]- (ZCI)
- 11: PN: US20030229017 PAGE: 13 claimed protein
- 14: PN: DE10147056 PAGE: 40 claimed protein
- 17: PN: US6268342 SEQID: 18 claimed protein
- 1: PN: EP1118336 SEQID: 1 claimed protein
- 1: PN: WO2005007122 TABLE: 22 claimed protein
- 1: PN: WO2014116144 PAGE: 4 claimed sequence
- 25: PN: WO2007081792 SEQID: 40 claimed protein
- 2: PN: EP1358890 TABLE: A claimed protein
- CAM 2029
- MeSH ID: D015282
- Sanostatine
- 83150-76-9 (free base)
- AC-28733
- 83150-76-9
- D-Phenylalanyl-L-cysteinyl-L-phenyl-alanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide Cyclic (2->7)-Disulfide
- CCG-270610
- MFCD00871400
- DTXCID6028608
- Octreotide, >=98% (HPLC)
- BDBM50272772
- UNII-RWM8CCW8GP
- OCTREOTIDE [EP MONOGRAPH]
- Q419935
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-threoninol cyclic (2-7)-disulfide
- (4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenylpropanoyl]amino]-16-benzyl-N-[(2R,3R)-1,3-dihydroxybutan-2-yl]-7-[(1R)-1-hydroxyethyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
- AB01275486-01
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L- threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L- cysteinamide cyclic (2->7)-disulfide
- L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2->7)-disulfide, (R-(R*,R*))-
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-threoninol cyclic (2->7)-disulfide
- OCTREOTIDE [MI]
- Octreotide [USAN:INN:BAN]
- Octreotidum
- SMS-201-995
- DTXSID0048682
- OCTREOTIDE (EP MONOGRAPH)
- HS-2020
- EX-A4865
- SMS-995
- RWM8CCW8GP
- Octreotidum (Latin)
- SCHEMBL10044649
- DRG-0115
- L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2-7)-disulfide, (R-(R*,R*))-
- 79517-01-4
- OCTREOTIDE [INN]
- Octrotide
- SMS 201,995
- H01CB02
- 10-(4-Amino-butyl)-19-(2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carboxylic acid (2-hydroxy-1-hydroxymethyl-propyl)-amide
- AKOS015994656
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-L-cysteinamide Cyclic (2-7)-Disulfide Acetate
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hyroxymethyl)propyl)-L-cysteinamide, Cyclic (2->7)-disulfide
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2->7)-disulfide
- D-PHENYLALANYL-L-HEMICYSTYL-L-PHENYLALANYL-D-TRYPTOPHYL-L-LYSYL-L-THREONYL-L-HEMICYSTYL-L-THREONINOL CYCLIC (2->7)-DISULFIDE
- 10-(4-Amino-butyl)-19-(2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carboxylic acid (2-hydroxy-1-
- [R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2-->7)-disulfide
- DEQANNDTNATYII-OULOTJBUSA-N
- Q-201501
- (4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenyl-propanoyl]amino]-16-benzyl-7-[(1R)-1-hydroxyethyl]-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
- Octreotide CRS
- CHEBI:7726
- OCTREOTIDE [VANDF]
- DB00104
- 2-{[(13R,16S,19R)-10-(4-Amino-butyl)-19-((S)-2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carbonyl]-amino}-3-hydroxy-butyric acid
- HMS2090C09
- OCTREOTIDE [WHO-DD]
- Octreotidum [Latin]
- OCTREOTIDE [USAN]
- 10-(4-Aminobutyl)-19-((2-amino-3-phenylpropanoyl)amino)-16-benzyl-7-(1-hydroxyethyl)-N-(2-hydroxy-1-(hydroxymethyl)propyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide acetate
- Octreotida
- D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2-7)-disulfide
- Octreotida [Spanish]
- (4R,7S,10S,13R,16S,19R)-13-((1H-indol-3-yl)methyl)-19-((R)-2-amino-3-phenylpropanamido)-10-(4-aminobutyl)-16-benzyl-N-((2R,3R)-1,3-dihydroxybutan-2-yl)-7-((R)-1-hydroxyethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide
- H-D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-L-threoninol disulfide bond acetate salt
- Octreotide-LAR
- L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L- threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2->7)-disulfide, (R-(R*,R*))-
- SMS995
- CHEMBL1680
- +Expand
- MDL： MFCD00871400
- InChIKey： DEQANNDTNATYII-OULOTJBUSA-N
- Inchi： 1S/C49H66N10O10S2/c1-28(61)39(25-60)56-48(68)41-27-71-70-26-40(57-43(63)34(51)21-30-13-5-3-6-14-30)47(67)54-37(22-31-15-7-4-8-16-31)45(65)55-38(23-32-24-52-35-18-10-9-17-33(32)35)46(66)53-36(19-11-12-20-50)44(64)59-42(29(2)62)49(69)58-41/h3-10,13-18,24,28-29,34,36-42,52,60-62H,11-12,19-23,25-27,50-51H2,1-2H3,(H,53,66)(H,54,67)(H,55,65)(H,56,68)(H,57,63)(H,58,69)(H,59,64)/t28-,29-,34-,36+,37+,38-,39-,40+,41+,42+/m1/s1
- SMILES： C([C@@H]1C(=O)N[C@@H](CCCCN)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@H](C(=O)N[C@H](CO)[C@H](O)C)CSSC[C@H](NC(=O)[C@H](N)CC2C=CC=CC=2)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N1)C1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 1018.440481g/mol
Surface Charge: 0
XLogP3: 1
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 17
Monoisotopic Mass: 1018.440481g/mol
Monoisotopic Mass: 1018.440481g/mol
Topological Polar Surface Area: 383Å²
Heavy Atom Count: 71
Complexity: 1740
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.02100
PSA: 382.82000
Refractive Index: 1.673
Boiling Point: 1447.228°C at 760 mmHg
Flash Point: 829.053°C
Solubility: H2O: soluble
Color/Form: Not available
Solubility: Not available
Density: 1.395

Octreotide Security Information

Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Protect from light Powder -80°C 2 years -20°C 1 year *The compound is unstable in solutions, freshly prepared is recommended.
Signal Word：Warning

Octreotide Customs Data

HS CODE：3004909090
Customs Data：

China Customs Code:
3004909090

Octreotide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AO9-1mg	[R-(R,R)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2→7)-disulfide	83150-76-9	98%(HPLC)	1mg	$77.00	2024-04-21
A2B Chem LLC	AB53001-1mg	[R-(R,R)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2→7)-disulfide	83150-76-9	98%(HPLC)	1mg	$60.00	2024-04-19
Aaron	AR003AWL-100mg	[R-(R,R)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2→7)-disulfide	83150-76-9	98%	100mg	$104.00
abcr	AB493661-25 mg	Octreotide, 95%; .	83150-76-9	95%	25mg	€547.50	2023-06-15
Biosynth	OCT-3738-PI-1 mg	Octreotide	83150-76-9		1mg	$86.90
ChemScence	CS-7590-1mg	Octreotide	83150-76-9	98.84%	1mg	$55.0	2022-04-26
Enamine	EN300-19652031-0.05g	(4R,7S,10S,13R,16S,19R)-19-[(2R)-2-amino-3-phenylpropanamido]-10-(4-aminobutyl)-16-benzyl-N-[(2R,3R)-1,3-dihydroxybutan-2-yl]-7-[(1R)-1-hydroxyethyl]-13-[(1H-indol-3-yl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide	83150-76-9		0.05g	$550.0	2023-09-17
eNovation Chemicals LLC	D587901-5g	Octreotide acetate	83150-76-9	97%	5g	$3200	2021-09-27
MedChemExpress	HY-P0036-1mg	Octreotide	83150-76-9	99.64%	1mg	￥500	2024-05-24
TargetMol Chemicals	T2584-10 mg	Octreotide	83150-76-9	98%	10mg	￥ 1,780	2023-07-10

Octreotide Synthesis

Synthetic Circuit 1

205652-45-5

83150-76-9

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Ammonium acetate Solvents: Acetonitrile , Water ; overnight, rt

Reference

Synthesis and in Vitro Evaluation of a Rhenium-Cyclized Somatostatin Derivative Series

Bigott-Hennkens, Heather M.; et al, Journal of Medicinal Chemistry, 2008, 51(5), 1223-1230

Synthetic Circuit 2

205652-45-5

83150-76-9

Reaction Conditions

1.1 Reagents: Acetic acid , Mercuric acetate Solvents: Methanol , Water ; 1.5 h, 20 °C
1.2 Reagents: Hydrogen sulfide ; 30 min, 20 °C
1.3 Solvents: Ethyl acetate ; 20 °C
1.4 Reagents: Ammonia Solvents: Water ; pH 8.0, 20 °C
1.5 Reagents: Hydrogen peroxide ; 30 min, 20 °C
1.6 Reagents: Acetic acid Solvents: Water ; 20 °C

Reference

The Use of Hydrogen Peroxide for Closing Disulfide Bridges in Peptides

Sidorova, M. V.; et al, Russian Journal of Bioorganic Chemistry (Translation of Bioorganicheskaya Khimiya), 2004, 30(2), 101-110

Synthetic Circuit 3

1422715-36-3

83150-76-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triisopropylsilane Solvents: Dichloromethane , Water ; 60 min, rt
1.2 Solvents: tert-Butyl methyl ether ; 30 min, rt

Reference

Large scale solid phase synthesis of peptide drugs: use of commercial anion exchange resin as quenching agent for removal of iodine during disulfide bond formation

Reddy, K. M. Bhaskara; et al, International Journal of Peptides, 2012, 323907,

Synthetic Circuit 4

627542-58-9

76-05-1

83150-76-9

Reaction Conditions

1.1 Reagents: Iodine Solvents: Methanol , Water ; 7 h, 0 - 5 °C; 2 h, 0 - 5 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Acetic acid ; rt

Reference

A New Liquid-Phase Method for the Synthesis of Octreotide

Balaev, A. N.; et al, Pharmaceutical Chemistry Journal, 2013, 47(7), 378-381

Synthetic Circuit 5

1211530-45-8

71989-35-0

105047-45-8

86123-11-7

35661-40-6

135248-89-4

86123-10-6

83150-76-9

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.2 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 3 h, rt
1.3 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.4 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 3 h, rt
1.5 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.6 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 3 h, rt
1.7 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.8 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 3 h, rt
1.9 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.10 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 3 h, rt
1.11 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.12 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 3 h, rt
1.13 Reagents: Piperidine Solvents: Dimethylformamide ; 30 min, rt
1.14 Reagents: Trifluoroacetic acid , Anisole , Thioanisole , 1,2-Ethanedithiol ; 1 h, rt
1.15 Solvents: Water ; 48 h, pH 7.4, rt

Reference

Synthesis of Peptide Alcohols on the Basis of an O-N Acyl-Transfer Reaction

Tailhades, Julien; et al, Angewandte Chemie, 2010, 49(1), 117-120

Synthetic Circuit 6

205652-45-5

83150-76-9

64-19-7

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; 3 d, pH 8.0, rt
1.2 Reagents: Acetic acid Solvents: Water ; pH 4.5, rt

Reference

Solid-phase synthesis of octreotide acetate

Liu, Zuojia; Jia, Zhidan; Liang, Yongtao; Wang, Ensi, Zhongguo Yaowu Huaxue Zazhi, 2004, 14(1), 33-36

Octreotide Raw materials

Octreotide Preparation Products

Octreotide (83150-76-9)

Octreotide Suppliers

atkchemica

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Audited Supplier

(CAS:83150-76-9)Octreotide

Order Number:CL4424

Stock Status:in Stock

Quantity:1g/5g/10g/100g

Purity:95%+

Pricing Information Last Updated:Wednesday, 27 November 2024 17:23

Price($):discuss personally

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Xinzhi Chen,Chao Qian,Shaodong Zhou RSC Adv., 2016,6, 29638-29645
10. Synthesis of Fe/M (M = Mn, Co, Ni) bimetallic metal organic frameworks and their catalytic activity for phenol degradation under mild conditions†

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83150-76-9 (Octreotide) Related Products

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(CAS:83150-76-9)Octreotide acetate

Purity:99.9%

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(CAS:83150-76-9)Octreotide

Purity:99%/99%/99%

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Cas no 83150-76-9 (Octreotide)

Octreotide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Octreotide Security Information

Octreotide Customs Data

China Customs Code:

Octreotide Price

Octreotide Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Octreotide Raw materials

Octreotide Preparation Products

Octreotide Suppliers

Octreotide Related Literature

83150-76-9 (Octreotide) Related Products